6,7-Dichloro-5-hydroxy 2-methylbenzo[b]thiophene

• Molecular Formula: C9H6Cl2OS
• Molecular Weight: 233.11 g/mol
• IUPAC Name: 6,7-dichloro-2-methyl-1-benzothiophen-5-ol
• InChI: InChI=1S/C9H6Cl2OS/c1-4-2-5-3-6(12)7(10)8(11)9(5)13-4/h2-3,12H,1H3
• InChI Key: SUKZKXKZMSAUMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CC(=C(C(=C2S1)Cl)Cl)O

Description

6,7-Dichloro-5-hydroxy 2-methylbenzo[b]thiophene is a useful research compound. Its molecular formula is C9H6Cl2OS and its molecular weight is 233.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 4.8 g of 6,7-dichloro-5-methoxy-2-methylbenzo[b]thiophene and 40 g of pyridine hydrochloride is stirred at 190° for 3 hours. The cooled mixture is diluted with 500 ml of water. The solid is collected and air-dried. Recrystallization from ether-hexane mixture gives 6,7-dichloro-5-hydroxy 2-methylbenzo[b]thiophene as off-white crystals, mp 93°-95° C.

Synthesis routes and methods II

Procedure details